1-(bromomethyl)-3-(2,2,2-trifluoroethyl)benzene
Overview
Description
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene, also known as 1-bromo-3-(2,2,2-trifluoroethyl)benzene, is a chemical compound commonly used in scientific research. It is a colorless liquid with a sweet, floral aroma. The compound has been used in a variety of applications, ranging from organic synthesis to drug discovery. In
Scientific Research Applications
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a fluorescent probe in biochemical studies. It has also been used in the synthesis of polymers and in the study of enzyme kinetics.
Mechanism of Action
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene acts as a Lewis acid in the reaction between bromoethane and trifluoroethylbenzene. The bromoethane acts as a nucleophile, attacking the trifluoroethylbenzene and forming a bromine-carbon bond. The bromine then acts as an electrophile, attacking the carbon and forming a covalent bond.
Biochemical and Physiological Effects
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Additionally, it has been found to inhibit the enzyme lipoxygenase, which is involved in the production of leukotrienes.
Advantages and Limitations for Lab Experiments
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene has a number of advantages and limitations when used in laboratory experiments. The compound is relatively easy to synthesize and has a high purity, making it ideal for use in organic synthesis. Additionally, the compound has a low toxicity, making it safe to handle in the laboratory. However, the compound is sensitive to light and air, making it difficult to store and handle.
Future Directions
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene has a wide range of potential applications in scientific research. In the future, the compound could be used in the synthesis of more complex molecules, such as drugs and polymers. Additionally, it could be used as a fluorescent probe in biochemical studies, or as a catalyst in the synthesis of pharmaceuticals. Finally, the compound could be used to study enzyme kinetics and to investigate the molecular mechanisms of drug action.
Synthesis Methods
1-(Bromomethyl)-3-(2,2,2-trifluoroethyl)benzene is synthesized using a reaction between bromoethane and trifluoroethylbenzene. The reaction is carried out in a dry solvent such as dichloromethane or toluene at low temperatures. The reaction is typically complete within 24 hours and yields a product with a purity of 98-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3-(2,2,2-trifluoroethyl)benzene involves the bromination of 1-(methylsulfonyl)-3-(2,2,2-trifluoroethyl)benzene followed by substitution of the methylsulfonyl group with a bromine atom.", "Starting Materials": [ "1-(methylsulfonyl)-3-(2,2,2-trifluoroethyl)benzene", "Bromine", "Sodium bromide", "Sodium bicarbonate", "Acetone", "Water" ], "Reaction": [ "Step 1: Dissolve 1-(methylsulfonyl)-3-(2,2,2-trifluoroethyl)benzene in acetone.", "Step 2: Add bromine and sodium bromide to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add sodium bicarbonate and water to the reaction mixture to quench the excess bromine.", "Step 4: Extract the product with a suitable organic solvent and dry over anhydrous magnesium sulfate.", "Step 5: Purify the product by column chromatography to obtain 1-(bromomethyl)-3-(2,2,2-trifluoroethyl)benzene." ] } | |
CAS RN |
1644408-34-3 |
Product Name |
1-(bromomethyl)-3-(2,2,2-trifluoroethyl)benzene |
Molecular Formula |
C9H8BrF3 |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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